5-bromo-N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-methoxy-3-methylbenzamide

• IUPAC Name: 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-ylcarbamothioyl)-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C18H17BrN2O4S/c1-10-7-11(19)8-13(16(10)23-2)17(22)21-18(26)20-12-3-4-14-15(9-12)25-6-5-24-14/h3-4,7-9H,5-6H2,1-2H3,(H2,20,21,22,26)
• InChI Key: IGRWEIVAAAUSQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(=O)NC(=S)NC2=CC3=C(C=C2)OCCO3)Br
• Molecular Formula: C18H17BrN2O4S
• Molecular Weight: 437.3 g/mol

Description

The compound “5-bromo-N-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]-2-methoxy-3-methylbenzamide” is a complex organic molecule. It contains several functional groups, including a bromo group, a benzodioxin group, an amino group, a carbonothioyl group, a methoxy group, and a methylbenzamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new sulfonamides and their N-substituted derivatives as possible agents for treating Alzheimer’s disease was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N - (2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its functional groups. For example, the bromo group might undergo nucleophilic substitution reactions, while the amino group could participate in condensation reactions.

Mechanism of Action

While the exact mechanism of action of this compound is not specified, similar compounds have shown promising results as potential therapeutic agents for Alzheimer’s disease. This molecule was also found to be the best antibacterial agent against B. subtilis (60.04% bacterial biofilm growth inhibition) and second most-active against E. coli (60.04%).